Cas no 2138182-61-1 ((4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide)

• Product Name: (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide
• CAS No: 2138182-61-1
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 5992941
• PubChem ID: 165465951
• Update Time: 2025-07-21

(4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide
• EN300-765019
• 2138182-61-1
• (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide

• Inchi： 1S/C9H18N2O3S/c1-3-9(12)11-4-7(2)8(5-11)6-15(10,13)14/h7-8H,3-6H2,1-2H3,(H2,10,13,14)
• InChI Key： ZDILRHQMTBGBHK-UHFFFAOYSA-N
• SMILES： S(CC1CN(C(CC)=O)CC1C)(N)(=O)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide

Introduction to (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide (CAS No. 2138182-61-1)

(4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138182-61-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial settings.

The molecular structure of (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide incorporates a pyrrolidine ring substituted with a methyl group at the 4-position and an isobutyryl group at the 1-position, further modified by a methanesulfonamide moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and potential applications in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide molecule has been explored for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Its structural features make it a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological profile.

One of the most compelling aspects of (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide is its ability to interact with biological targets in a highly specific manner. The pyrrolidine core is known to be a privileged scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to fit into binding pockets of enzymes and receptors with high affinity. The methanesulfonamide group further enhances its interaction potential by forming hydrogen bonds and salt bridges, which are crucial for stabilizing protein-ligand complexes.

Recent studies have demonstrated the efficacy of derivatives of (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide in preclinical models. For instance, researchers have reported significant anti-inflammatory effects when using analogs of this compound to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate inflammation. These findings have opened up new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the isobutyryl group at the 1-position of the pyrrolidine ring is particularly challenging, as it necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In addition to its therapeutic potential, (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide has shown promise as a tool compound in biochemical research. Its well-defined structure allows researchers to use it as a reference molecule for studying enzyme mechanisms and ligand-receptor interactions. This has been particularly valuable in understanding how small molecules can modulate complex biological processes at the molecular level.

The pharmacokinetic properties of (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide are also under investigation to determine its suitability for clinical applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Preliminary data suggest that this compound exhibits favorable solubility and stability, making it a promising candidate for further development into an oral therapeutic agent.

The future direction of research on (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide includes exploring its potential in combination therapies with other drugs. By leveraging its unique structural features, researchers aim to develop synergistic approaches that enhance therapeutic efficacy while minimizing side effects. This multifaceted approach could lead to the discovery of novel treatment strategies for a wide range of diseases.

In conclusion, (4-Methyl-1-propanoylpyrrolidin-3-yl)methanesulfonamide (CAS No. 2138182-61-1) represents a significant advancement in pharmaceutical research due to its promising biological activities and well-defined molecular structure. Its potential applications in treating inflammatory diseases, neurodegenerative disorders, and cancer make it a valuable compound for further study. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this molecule is poised to play a crucial role in the development of next-generation therapeutics.